(E)-1-(5-bromothiophen-2-yl)-3-(4-fluorophenyl)prop-2-en-1-one

• IUPAC Name: (E)-1-(5-bromothiophen-2-yl)-3-(4-fluorophenyl)prop-2-en-1-one
• InChI: InChI=1S/C13H8BrFOS/c14-13-8-7-12(17-13)11(16)6-3-9-1-4-10(15)5-2-9/h1-8H/b6-3+
• InChI Key: IYGPXROOLTXOKC-ZZXKWVIFSA-N
• Canonical SMILES: C1=CC(=CC=C1C=CC(=O)C2=CC=C(S2)Br)F
• Isomeric SMILES: C1=CC(=CC=C1/C=C/C(=O)C2=CC=C(S2)Br)F
• Molecular Formula: C13H8BrFOS
• Molecular Weight: 311.17 g/mol

Description

(E)-1-(5-bromothiophen-2-yl)-3-(4-fluorophenyl)prop-2-en-1-one is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is also known as EF24 and has been found to possess a range of interesting biochemical and physiological effects. In

Scientific Research Applications

Structural and Electronic Properties

Molecular Structure Analysis : The molecular structure and electronic properties of similar chalcone derivatives have been extensively studied. For instance, a study on a structurally related compound, (E)-3-(4-Chlorophenyl)-1-(4-fluorophenyl)prop-2-en-1-one, utilized Hartree-Fock (HF) and density functional theory (DFT) methods to analyze its vibrational wavenumbers, geometrical parameters, and molecular stability. The research demonstrated significant hyper-conjugative interaction and charge delocalization, indicating the compound's potential in electronic applications due to its substantial first hyperpolarizability (A. Najiya et al., 2014).

Linear and Nonlinear Optical Properties : Another study on two chalcones, including (2E)-1-(5-bromothiophen-2-yl)-3-(3-fluorophenyl)prop-2-en-1-one, focused on their structural, linear optical, and nonlinear optical (NLO) properties. The crystals showed high thermal stability and promising linear and NLO properties, making them suitable for optical device applications such as frequency generators, optical limiters, and switches (V. Naik et al., 2020).

Optical and Photophysical Applications

Optical Limiting and Switching : The mentioned studies suggest the potential use of thiophene-chalcone derivatives in optical limiting and switching applications. Their significant second harmonic generation (SHG) efficiency and third-order NLO parameters indicate that these compounds can serve as effective materials in developing optical devices (V. Naik et al., 2020).

Photophysical Properties : Research into the effect of solvent polarity on the photophysical properties of certain chalcone derivatives shows how their absorption and fluorescence characteristics are influenced by intramolecular charge transfer (ICT) interactions. Such studies provide insights into the stabilization of these molecules in excited states, which is crucial for their application in photophysical devices (Rekha Kumari et al., 2017).